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Compound of Interest

Compound Name: 4-Methyl-1,4-heptadiene

Cat. No.: B080527

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1,4-heptadiene is a volatile organic compound with the chemical formula C8H14. As
a diolefin, its structure contains two carbon-carbon double bonds, which are key to its reactivity.
This guide provides a comprehensive overview of its molecular structure, physicochemical
properties, potential synthetic routes, and spectroscopic characterization. The information
herein is intended to support research and development activities where this and related
unsaturated hydrocarbons are of interest.

Molecular Structure and Properties

4-Methyl-1,4-heptadiene is a non-conjugated diene, meaning its double bonds are separated
by more than one single bond. This structural motif dictates its chemical behavior, which is
primarily characterized by reactions of the individual double bonds.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-1,4-heptadiene is presented in
Table 1. It is important to note that some of these values are predicted based on computational
models.
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Property Value Source
Molecular Formula C8H14 --INVALID-LINK--
Molecular Weight 110.20 g/mol --INVALID-LINK--
IUPAC Name 4-methylhepta-1,4-diene --INVALID-LINK--
CAS Number 13857-55-1 --INVALID-LINK--
Boiling Point 115-116 °C (predicted) ChemSpider
Density 0.74 g/cm? (predicted) ChemSpider
SMILES C=CCcC(=C)cC PubChem

INChl=1S/C8H14/c1-4-6-8(3)7-
InChl PubChem
5-2/h4,7H,5-6H2,1-3H3

Molecular Visualization

The two-dimensional structure of 4-Methyl-1,4-heptadiene is depicted below. This
visualization was generated using the DOT language and highlights the connectivity of the
atoms within the molecule.
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Pentan-2-one 4-Methyl-1,4-heptadiene

Wittig Reaction

Allylidenetriphenylphosphorane Triphenylphosphine oxide

Grignard Reaction

Pentan-2-one Allylmagnesium bromide

Grignard Addition

4-Methyl-1-hepten-4-ol

Dehydration

Dehydration

4-Methyl-1,4-heptadiene
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4-Methyl-1,4-heptadiene

Electrophilic Addition Radical Addition

Addition Products (Halogenated, etc.)

Polymerization

Polymer

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methyl-1,4-
heptadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080527#4-methyl-1-4-heptadiene-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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